Cas no 1804361-93-0 (3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804361-93-0
• MF: C₈H₃F₇INO
• MW: 389.008818864822
• CID: 4837398
• Update Time: 2025-06-14

3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F7INO/c9-2-3-1-4(18-8(13,14)15)5(7(10,11)12)17-6(3)16/h1H,2H2
• InChI Key： QLIOXKAATRYAAW-UHFFFAOYSA-N
• SMILES： IC1=C(CF)C=C(C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Comprehensive Analysis of 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804361-93-0)

The compound 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804361-93-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including fluoromethyl, iodo, and trifluoromethoxy substituents, this molecule exhibits remarkable potential in drug discovery and material science applications. Researchers are particularly interested in its role as a building block for novel bioactive compounds, given its ability to modulate lipophilicity and metabolic stability.

In recent years, the demand for fluorinated heterocycles like 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has surged due to their importance in developing PET imaging probes and targeted therapeutics. The presence of both fluorine and iodine atoms makes this compound particularly valuable for radiopharmaceutical synthesis, addressing current trends in precision medicine. Its trifluoromethylpyridine core aligns with industry needs for metabolically stable scaffolds, frequently searched in connection with CNS drug development and crop protection chemicals.

The synthetic versatility of CAS 1804361-93-0 enables its use in cross-coupling reactions, a hot topic in organic chemistry forums and patent literature. Its 2-iodo substitution allows for efficient palladium-catalyzed transformations, while the 3-fluoromethyl group provides opportunities for further functionalization – key considerations when researchers search for "modified pyridine synthesis" or "fluorine-containing intermediates". These attributes position the compound as a strategic asset in high-throughput screening libraries.

From a material science perspective, the electron-withdrawing effects of its trifluoromethoxy and trifluoromethyl groups make this pyridine derivative interesting for organic electronic applications. This correlates with growing Google searches around "fluorinated materials for OLEDs" and "heterocyclic semiconductors". The compound's potential in liquid crystal formulations and charge transport layers is currently being explored, tapping into the sustainable electronics movement.

Quality control aspects of 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine frequently appear in analytical chemistry discussions, particularly regarding HPLC method development for polyhalogenated compounds. The presence of multiple NMR-active nuclei (¹⁹F, ¹H, ¹³C) makes structural characterization a rich area for technique-oriented searches like "fluorine NMR interpretation" or "halogenated compound analysis". These analytical challenges reflect broader industry needs in QC/QA protocols for complex heterocycles.

Environmental fate studies of such perfluorinated pyridines have become increasingly relevant, matching search trends around "persistent organic pollutants" and "green chemistry alternatives". While CAS 1804361-93-0 itself isn't classified as hazardous, its structural motifs prompt legitimate questions about biodegradation pathways – a consideration for manufacturers addressing ESG compliance in chemical production. This aligns with academic interest in fluorine environmental chemistry.

The commercial availability of 1804361-93-0 through specialty chemical suppliers responds to market demands for tailor-made fluorinated intermediates. Procurement-related searches often focus on "bulk fluoropyridine suppliers" or "custom halogenation services", indicating the compound's role in contract research organizations. Its shelf stability and storage conditions are practical concerns frequently addressed in technical datasheets and supplier FAQs.

Patent landscape analysis reveals growing intellectual property activity around 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine derivatives, particularly in kinase inhibitor formulations and herbicide safeners. This connects to trending searches about "IP strategies for fluorochemicals" and "agrochemical patent cliffs". The compound's structure-activity relationships continue to inspire novel applications in crop science innovation pipelines.

Future research directions for this compound likely involve continuous flow chemistry adaptations (a hot search topic) to improve its synthetic accessibility. The marriage of process intensification techniques with multifluorinated building blocks represents an important frontier in scale-up challenges – frequently discussed in chemical engineering circles and industry whitepapers about specialty chemical manufacturing.